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Compound of Interest

Compound Name:
3-Hydroxy-5-phenyl-cyclohex-2-

enone

Cat. No.: B1306589 Get Quote

Essential Safety and Handling Guide for 3-
Hydroxy-5-phenyl-cyclohex-2-enone
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of 3-
Hydroxy-5-phenyl-cyclohex-2-enone (CAS No: 35376-44-4). Adherence to these procedures

is essential for ensuring laboratory safety and minimizing risk.

1. Hazard Identification and Personal Protective Equipment (PPE)

3-Hydroxy-5-phenyl-cyclohex-2-enone is classified as harmful if swallowed and is an irritant.

[1][2] It is a white to off-white solid with a melting point of 186-187°C.[2] Appropriate personal

protective equipment is mandatory to prevent exposure.

Table 1: Recommended Personal Protective Equipment (PPE)
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Protection Type Specification Purpose

Eye Protection
Chemical safety goggles or a

face shield.

Protects eyes from dust

particles and potential

splashes.

Hand Protection Nitrile or neoprene gloves.
Prevents skin contact with the

chemical.

Body Protection Laboratory coat.
Protects skin and clothing from

contamination.

Respiratory Protection

Use in a well-ventilated area. If

dust is generated, a NIOSH-

approved respirator with a

particulate filter is

recommended.

Minimizes inhalation of the

compound.

2. Safe Handling Procedures

Adherence to the following operational plan is critical for safe handling.

Experimental Workflow for Handling 3-Hydroxy-5-phenyl-cyclohex-2-enone
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Caption: Workflow for the safe handling and disposal of 3-Hydroxy-5-phenyl-cyclohex-2-
enone.

Step-by-Step Handling Protocol:

Preparation:

Designate a specific, well-ventilated area for handling, preferably a chemical fume hood.

Assemble all necessary PPE as outlined in Table 1.

Bring the chemical container and all required experimental apparatus to the designated

area.

Handling:

Put on all required PPE before opening the chemical container.

Carefully weigh and transfer the solid compound, avoiding the creation of dust.

If required, dissolve the compound in a suitable solvent within the fume hood.

Proceed with the experimental protocol.

3. Disposal Plan

Proper disposal of chemical waste is crucial to prevent environmental contamination and

ensure regulatory compliance.

Waste Disposal Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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